Cas no 2197827-99-7 (4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine)

• Product Name: 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine
• CAS No: 2197827-99-7
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5326599
• Update Time: 2025-05-19

4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(5-bromopyridin-2-yl)oxy]oxolan-3-amine
• 4-(5-bromopyridin-2-yl)oxyoxolan-3-amine
• 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine

• Inchi： 1S/C9H11BrN2O2/c10-6-1-2-9(12-3-6)14-8-5-13-4-7(8)11/h1-3,7-8H,4-5,11H2
• InChI Key： DTOOCFQPKZACAD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1COCC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 0.7
• Topological Polar Surface Area: 57.4

Additional information on 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine

Comprehensive Overview of 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine (CAS No. 2197827-99-7): Properties, Applications, and Research Insights

The compound 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine (CAS No. 2197827-99-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This bromopyridine derivative is characterized by its oxolan-3-amine moiety, which contributes to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of small molecule inhibitors and biologically active compounds.

One of the key reasons for the growing interest in CAS 2197827-99-7 is its potential applicability in targeted therapies. With the rise of precision medicine and personalized treatment approaches, compounds like 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine are being investigated for their ability to interact with specific enzyme targets or receptor sites. Its bromopyridine core is particularly noteworthy, as this structural motif is frequently found in FDA-approved drugs and clinical candidates, making it a valuable scaffold for medicinal chemists.

From a synthetic perspective, the oxolan-3-amine group in this compound offers multiple sites for functionalization, enabling the creation of diverse analogues and derivatives. This flexibility aligns with current trends in combinatorial chemistry and high-throughput screening, where researchers seek to rapidly generate and test new molecular entities. The presence of the bromo substituent further enhances its utility, as it can participate in various cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug synthesis.

In the context of green chemistry and sustainable synthesis, there is growing interest in optimizing the production of 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine to minimize environmental impact. Recent advancements in catalytic methods and solvent-free reactions have shown promise in improving the atom economy and reducing waste generation during its synthesis. These developments are particularly relevant given the increasing regulatory focus on green manufacturing practices in the chemical industry.

The compound's potential extends beyond pharmaceuticals into agrochemical research, where its structural features may contribute to the development of novel crop protection agents. With global concerns about food security and sustainable agriculture, researchers are examining how bromopyridine-based compounds like CAS 2197827-99-7 could lead to more effective and environmentally friendly pest control solutions.

Analytical characterization of 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, which is essential for ensuring reproducible results in both academic research and industrial applications. The availability of high-quality analytical data for this compound has facilitated its adoption in various screening libraries and research programs.

Looking ahead, the scientific community anticipates continued exploration of 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine and its derivatives. With the integration of computational chemistry and AI-assisted drug design, researchers can more efficiently predict and optimize the properties of compounds based on this scaffold. This approach aligns with current trends in rational drug design and structure-activity relationship studies, potentially accelerating the discovery of new therapeutic candidates.

For researchers working with CAS 2197827-99-7, proper handling protocols and storage conditions are essential to maintain the compound's stability and ensure experimental reproducibility. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be observed when handling this or any other chemical substance.

The commercial availability of 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine from specialty chemical suppliers has made it more accessible to researchers worldwide. This availability supports the growing demand for diverse chemical building blocks in both academic and industrial settings, particularly in the context of drug discovery pipelines and material science research.

In conclusion, 4-[(5-Bromopyridin-2-yl)oxy]oxolan-3-amine (CAS No. 2197827-99-7) represents an interesting and versatile compound with significant potential across multiple research domains. Its unique combination of structural features, reactivity, and biological relevance positions it as a valuable tool for scientists working at the intersection of chemistry, biology, and materials science. As research methodologies continue to evolve, this compound will likely play an increasingly important role in the development of innovative solutions to complex scientific challenges.